Cas no 99552-37-1 (6-Dfcmh)

• Product Name: 6-Dfcmh
• CAS No: 99552-37-1
• MF: C₄₂H₆₉FO₃₄
• MW: 1136.97528147697
• CID: 808963
• Update Time: 2023-08-03

6-Dfcmh Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin,6A-deoxy-6A-fluoro- (9CI)
• 6-deoxy-6-fluorocyclomaltoheptaose
• 6-Dfcmh
• Mono-6-deoxy-6-fluorocyclomaltoheptaose

• Inchi： 1S/C42H69FO34/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-42,44-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40?,41-,42-/m1/s1
• InChI Key： WEIPGRSBUGQBEA-LNMAUMMUSA-N
• SMILES： FC[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O2)O)O

Computed Properties

• Exact Mass: 1136.365
• Monoisotopic Mass: 1136.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 77
• Rotatable Bond Count: 7
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 34
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 534

Experimental Properties

• Density: 1.608
• Boiling Point: 1516.6°Cat760mmHg
• Flash Point: 496.3°C
• Refractive Index: 1.578